Cas no 2034385-83-4 (1-(3-methoxyphenyl)methyl-3-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}urea)

• Product Name: 1-(3-methoxyphenyl)methyl-3-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}urea
• CAS No: 2034385-83-4
• MF: C₁₆H₁₈N₆O₃
• MW: 342.352522373199
• CID: 6543546
• PubChem ID: 119104944
• Update Time: 2025-06-09

1-(3-methoxyphenyl)methyl-3-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)methyl-3-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}urea
• 1-(3-methoxybenzyl)-3-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)urea
• F6559-3374
• 1-[(3-methoxyphenyl)methyl]-3-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]urea
• AKOS026704218
• 2034385-83-4
• 1-[(3-methoxyphenyl)methyl]-3-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}urea

• Inchi： 1S/C16H18N6O3/c1-22-10-12(8-19-22)15-20-14(25-21-15)9-18-16(23)17-7-11-4-3-5-13(6-11)24-2/h3-6,8,10H,7,9H2,1-2H3,(H2,17,18,23)
• InChI Key： CDXOCZMCNJKXKF-UHFFFAOYSA-N
• SMILES： O1C(CNC(NCC2C=CC=C(C=2)OC)=O)=NC(C2C=NN(C)C=2)=N1

Computed Properties

• Exact Mass: 342.14403846g/mol
• Monoisotopic Mass: 342.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 107Ų

Additional information on 1-(3-methoxyphenyl)methyl-3-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}urea

Comprehensive Overview of 1-(3-methoxyphenyl)methyl-3-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}urea (CAS No. 2034385-83-4)

The compound 1-(3-methoxyphenyl)methyl-3-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}urea (CAS No. 2034385-83-4) is a structurally unique urea derivative that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular architecture combines a 1,2,4-oxadiazole ring with a 1-methyl-1H-pyrazole moiety, linked via a urea bridge to a 3-methoxyphenyl group. This intricate design contributes to its potential as a bioactive scaffold, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies highlight the growing demand for heterocyclic compounds like 1-(3-methoxyphenyl)methyl-3-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}urea due to their versatility in drug discovery. Researchers are actively exploring its applications in targeting kinase pathways and inflammatory mediators, aligning with trends in precision medicine. The compound's oxadiazole core is particularly noteworthy, as this motif is frequently employed in designing metabolically stable pharmacophores with enhanced bioavailability.

From a synthetic chemistry perspective, the preparation of CAS No. 2034385-83-4 involves multi-step protocols that emphasize atom economy and green chemistry principles – key topics in contemporary organic synthesis. The 1-methyl-1H-pyrazole segment can be introduced via palladium-catalyzed cross-coupling reactions, while the 1,2,4-oxadiazole ring is typically constructed through cyclization of amidoxime intermediates. These methodologies are frequently searched by chemists optimizing high-yield synthetic routes for similar compounds.

The physicochemical properties of 1-(3-methoxyphenyl)methyl-3-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}urea demonstrate excellent lipophilic efficiency (LipE), making it suitable for crossing biological membranes. Computational studies suggest its potential as a fragment-based lead compound, with particular attention to the hydrogen-bonding capacity of the urea linkage. These characteristics are increasingly important in structure-activity relationship (SAR) analyses, a hot topic in computational drug design forums.

In agrochemical applications, derivatives containing the 1,2,4-oxadiazole-pyrazole hybrid structure have shown promise as plant growth regulators and pest control agents. The 3-methoxyphenyl moiety in CAS 2034385-83-4 may contribute to systemic movement within plant tissues, a property highly valued in developing sustainable crop protection solutions. This aligns with current industry focus on low-environmental-impact agrochemicals.

Analytical characterization of 1-(3-methoxyphenyl)methyl-3-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}urea typically employs advanced techniques such as LC-MS/MS and 2D NMR spectroscopy. The compound's stability under various pH conditions has become a subject of investigation, particularly for researchers developing oral dosage formulations. These aspects are frequently queried in pharmaceutical development communities.

Patent literature reveals that structural analogs of CAS No. 2034385-83-4 are being explored for central nervous system (CNS) applications, leveraging the blood-brain barrier permeability imparted by its balanced logP value. The methylpyrazole component may contribute to metabolic stability against hepatic enzymes, a crucial factor in drug candidate optimization strategies that dominate current medicinal chemistry discussions.

Environmental fate studies of related urea-oxadiazole hybrids suggest that 1-(3-methoxyphenyl)methyl-3-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}urea may undergo photolytic degradation under UV exposure, an important consideration for formulation scientists. This property aligns with the pharmaceutical industry's emphasis on benign by design compounds, a concept gaining traction in green pharmacy initiatives.

The crystalline form of 2034385-83-4 has been characterized by X-ray powder diffraction (XRPD), revealing polymorphic behavior that could influence its pharmacokinetic profile. Such solid-state characteristics are critical for intellectual property protection of pharmaceutical compounds, a major concern for R&D teams worldwide. The urea carbonyl in particular participates in characteristic hydrogen-bonding networks that affect material properties.

Emerging research directions include exploring the cheminformatics of 1-(3-methoxyphenyl)methyl-3-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}urea as part of machine learning datasets for predicting ADMET properties. The compound's balanced molecular weight and rotatable bond count make it an interesting case study for AI-driven drug discovery platforms, a cutting-edge intersection of chemistry and computer science that dominates current scientific discourse.